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Compound of Interest

Compound Name: (+)-4'-Fluorotartranilic acid

Cat. No.: B079520 Get Quote

In-depth Technical Guide: (+)-4'-Fluorotartranilic
Acid
Disclaimer: Publicly available, in-depth technical information, including comprehensive

quantitative data, detailed experimental protocols, and established biological pathways for

(+)-4'-Fluorotartranilic acid, is limited. This guide provides the core chemical identifiers and

structural information, supplemented by a general overview of related chemical classes.

Core Compound Information
(CAS Number: 206761-65-1)

(+)-4'-Fluorotartranilic acid is a chiral organic compound belonging to the family of tartranilic

acids, which are derivatives of tartaric acid. The presence of a fluorine atom on the aniline

moiety is a key structural feature.

Molecular Structure and Identifiers
The fundamental chemical and structural information for (+)-4'-Fluorotartranilic acid is

summarized below.
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Identifier Value Source

CAS Number 206761-65-1 [1][2]

Molecular Formula C₁₀H₁₀FNO₅ [2][3]

Molecular Weight 243.19 g/mol [2]

IUPAC Name
(2R,3R)-4-(4-fluoroanilino)-2,3-

dihydroxy-4-oxobutanoic acid
[3]
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Physicochemical and Biological Data
Detailed experimental quantitative data for (+)-4'-Fluorotartranilic acid is not readily available

in the surveyed literature. For researchers and drug development professionals, this indicates

that the compound is likely not extensively characterized in the public domain.

Experimental Protocols
Specific, detailed experimental protocols for the synthesis, purification, and biological

application of (+)-4'-Fluorotartranilic acid are not described in the available literature.

However, general synthetic approaches for related tartaric acid and anthranilic acid derivatives

can provide a conceptual framework. The synthesis of tartaric acid amides and imides can

present challenges, often requiring purification methods like column chromatography.
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While direct evidence is lacking for this specific molecule, the structural components of (+)-4'-
Fluorotartranilic acid suggest potential areas of interest for researchers in drug development:

Tartaric Acid Derivatives: These compounds are valued in asymmetric synthesis for

establishing specific stereochemistry in target molecules. They have been utilized as starting

materials or key intermediates in the synthesis of various biologically active compounds.

Fluorinated Aromatic Compounds: The introduction of fluorine into organic molecules is a

common strategy in medicinal chemistry to modulate pharmacokinetic and

pharmacodynamic properties, such as metabolic stability, lipophilicity, and binding affinity.

Anilide Derivatives: Amide and anilide derivatives of compounds like anthranilic acid have

demonstrated a broad range of biological activities, including anti-inflammatory, antimicrobial,

and antiviral properties.

Logical Relationship Diagram
Due to the absence of specific information on signaling pathways or detailed experimental

workflows for (+)-4'-Fluorotartranilic acid, a meaningful diagram as requested cannot be

generated. A generalized workflow for chemical compound characterization is presented below

for illustrative purposes.
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Caption: A generalized workflow for the synthesis, characterization, and evaluation of a novel

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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